Cas no 1185303-42-7 (3-[(4-Fluorobenzyl)oxy]pyrrolidine hydrochloride)

• Product Name: 3-[(4-Fluorobenzyl)oxy]pyrrolidine hydrochloride
• CAS No: 1185303-42-7
• MF: C₁₁H₁₅ClFNO
• MW: 231.69430565834
• CID: 3045849
• PubChem ID: 46735711
• Update Time: 2025-06-23

3-[(4-Fluorobenzyl)oxy]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Fluorobenzyl)oxy]pyrrolidine hydrochloride
• 3-[(4-FLUOROBENZYL)OXY]PYRROLIDINEHYDROCHLORIDE
• 3-[(4-fluorophenyl)methoxy]pyrrolidine hydrochloride
• 3-((4-Fluorobenzyl)oxy)pyrrolidine hydrochloride
• 1185303-42-7
• AKOS015849757
• 3-[(4-fluorophenyl)methoxy]pyrrolidine;hydrochloride
• 3-((4-Fluorobenzyl)oxy)pyrrolidinehydrochloride

• Inchi： 1S/C11H14FNO.ClH/c12-10-3-1-9(2-4-10)8-14-11-5-6-13-7-11;/h1-4,11,13H,5-8H2;1H
• InChI Key： KSTDZRCQEJVLKZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)OC1CNCC1.Cl

Computed Properties

• Exact Mass: 231.0826200g/mol
• Monoisotopic Mass: 231.0826200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-[(4-Fluorobenzyl)oxy]pyrrolidine hydrochloride

Introduction to 3-[(4-Fluorobenzyl)oxy]pyrrolidine hydrochloride (CAS No. 1185303-42-7)

3-[(4-Fluorobenzyl)oxy]pyrrolidine hydrochloride

is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1185303-42-7, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluorobenzyl moiety and an oxy linkage in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

The compound’s pyrrolidine core is a versatile scaffold frequently utilized in the synthesis of bioactive molecules. Pyrrolidine derivatives are known for their role in modulating various biological pathways, making them indispensable in the design of novel therapeutic agents. The introduction of a hydrochloride salt form enhances the compound’s solubility and bioavailability, which are critical factors in pharmaceutical formulations.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their enhanced metabolic stability and binding affinity. The incorporation of a fluorobenzyl group into the pyrrolidine framework of this compound suggests its potential utility in developing drugs with improved pharmacokinetic profiles. Such modifications are often employed to enhance the compound’s interaction with biological targets, thereby increasing its efficacy.

The oxy linkage in 3-[(4-Fluorobenzyl)oxy]pyrrolidine hydrochloride serves as a crucial functional group that can participate in various chemical reactions, enabling the synthesis of more complex derivatives. This flexibility makes it an attractive intermediate for medicinal chemists seeking to develop new molecules with tailored properties. The hydrochloride salt form further facilitates its use in synthetic protocols by providing a stable and easily handled crystalline form.

The pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The structural features of 3-[(4-Fluorobenzyl)oxy]pyrrolidine hydrochloride make it a promising candidate for such applications. For instance, its pyrrolidine core is found in several FDA-approved drugs, indicating its potential as a pharmacophore. The presence of the fluorobenzyl group may enhance its binding affinity to biological targets, while the hydrochloride salt improves its pharmacokinetic behavior.

Fluorobenzyl)oxy]pyrrolidine hydrochloride as a building block could lead to the development of novel therapeutics with improved efficacy and reduced side effects. Researchers are exploring its potential in treating various conditions, including neurological disorders, inflammatory diseases, and cancer.

The synthesis of 3-[(4-Fluorobenzyl)oxy]pyrrolidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups efficiently. These methods are essential for producing complex molecules like this one with high precision.

The compound’s stability under various conditions is another critical factor that influences its suitability for pharmaceutical applications. Studies have demonstrated that fluorinated aromatic compounds exhibit enhanced resistance to metabolic degradation, which extends their half-life in vivo. This property is particularly valuable for drugs that require prolonged action or multiple daily dosing.

In conclusion, 3-[(4-Fluorobenzyl)oxy]pyrrolidine hydrochloride represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its molecular design incorporates elements that enhance binding affinity, metabolic stability, and bioavailability, making it a promising candidate for drug development. As research continues to uncover new uses for fluorinated compounds, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutics.